Cas no 2228328-13-8 (3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2228328-13-8
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6082768
• PubChem ID: 165645501
• Update Time: 2025-10-28

3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol
• EN300-1916888
• 2228328-13-8
• 3-[(3-bromo-5-methylthiophen-2-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C10H14BrNOS/c1-7-4-8(11)9(14-7)5-10(13)2-3-12-6-10/h4,12-13H,2-3,5-6H2,1H3
• InChI Key： WJXPECLXXABPNE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC1(CNCC1)O

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol

Introduction to 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2228328-13-8)

3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2228328-13-8) is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound combines a thiophene ring system with a pyrrolidine moiety, both of which are well-documented for their role in modulating biological pathways. Specifically, the presence of a bromo substituent on the thiophene ring and a hydroxyl group on the pyrrolidine ring introduces potential sites for interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The thiophene scaffold is a core structural motif found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Its aromaticity and ability to engage in π-stacking interactions make it an ideal platform for designing molecules with specific biological activities. In this context, the methylpyrrolidin-3-ol moiety adds another layer of complexity, providing a flexible three-dimensional structure that can influence binding affinity and selectivity. The combination of these structural elements suggests that 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol may exhibit multifaceted pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the bromo substituent on the thiophene ring could serve as a key interaction point with target proteins, potentially modulating enzyme activity or receptor binding. Similarly, the hydroxyl group on the pyrrolidine ring may engage in hydrogen bonding, further enhancing binding affinity. These insights have been corroborated by experimental studies, which have demonstrated the potential of thiophene-based derivatives as scaffolds for drug development.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate neurological pathways due to the growing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol make it an attractive candidate for this purpose. Preliminary in vitro studies have shown that derivatives of this compound can interact with specific neurotransmitter receptors, suggesting potential applications in treating cognitive disorders. Additionally, its ability to cross the blood-brain barrier may enhance its therapeutic efficacy in neurological conditions.

Another area of interest is the use of 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol as a precursor for more complex drug candidates. The modular nature of its structure allows for facile modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. For instance, replacing the hydroxyl group with other functional groups or introducing additional heterocycles could lead to novel compounds with enhanced potency or selectivity. This flexibility makes it an invaluable tool in medicinal chemistry libraries.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)methylpyrrolidin-3-ol has been optimized to ensure high yield and purity, making it accessible for both academic and industrial research purposes. Advanced synthetic techniques, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. These methods not only improve scalability but also allow for the introduction of diverse structural motifs into the molecule.

From a regulatory perspective, CAS No. 2228328-13-8 ensures traceability and consistency across different batches of the compound. This is crucial for maintaining reproducibility in experimental studies and for compliance with pharmaceutical standards. The compound's stability under various storage conditions has also been evaluated, ensuring that it remains viable for long-term research projects.

In conclusion, 3-(3-bromo -5-methylthiophen -2 -y l) methylpyrrolidin - 3 - ol (CAS No . 2228328 -13 -8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities . Its combination of a thiophene ring system with a pyrrolidine moiety , along with strategic functionalization , positions it as a valuable scaffold for developing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .